(2R,2'R,5S,5'R,6'S,8a'S)-5-(2-hydroxyethyl)-5,5'-bis(hydroxymethyl)-2',5',8a'-trimethyldecahydro-2'H,3H-spiro[furan-2,1'-naphthalen]-6'-ol

• IUPAC Name: (1R,2S,4aS,5S,6R)-5'-(2-hydroxyethyl)-1,5'-bis(hydroxymethyl)-1,4a,6-trimethylspiro[3,4,6,7,8,8a-hexahydro-2H-naphthalene-5,2'-oxolane]-2-ol
• InChI: InChI=1S/C20H36O5/c1-14-4-5-15-17(2,12-22)16(24)6-7-18(15,3)20(14)9-8-19(13-23,25-20)10-11-21/h14-16,21-24H,4-13H2,1-3H3/t14-,15?,16+,17+,18+,19?,20+/m1/s1
• InChI Key: XYPPDQHBNJURHU-SSLRCSEFSA-N
• Canonical SMILES: CC1CCC2C(C13CCC(O3)(CCO)CO)(CCC(C2(C)CO)O)C
• Isomeric SMILES: C[C@@H]1CCC2[C@@]([C@]13CCC(O3)(CCO)CO)(CC[C@@H]([C@@]2(C)CO)O)C
• Molecular Formula: C20H36O5
• Molecular Weight: 356.5 g/mol

Description

(2R,2'R,5S,5'R,6'S,8a'S)-5-(2-hydroxyethyl)-5,5'-bis(hydroxymethyl)-2',5',8a'-trimethyldecahydro-2'H,3H-spiro[furan-2,1'-naphthalen]-6'-ol is a useful research compound. Its molecular formula is C20H36O5 and its molecular weight is 356.5 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Naphtho[1,2-b]furan and Spiro Compounds

• Novel Synthetic Approaches : Research has demonstrated one-step synthesis techniques for ethyl 2,3-dihydronaphtho[1,2-b]furan-2-carboxylate and ethyl 4′-oxospiro[cyclopropane-1,1′(4′H)-naphthalene]-2′-carboxylate derivatives from substituted naphthalen-1-ols and ethyl 2,3-dibromopropanoate. These compounds have potential applications in organic synthesis and material science due to their unique structures (Arrault et al., 2001).

• Enzymatic Synthesis of Biobased Polyesters : The use of 2,5-bis(hydroxymethyl)furan, a biobased rigid diol, for the enzymatic polymerization with various diacid ethyl esters to create novel biobased furan polyesters demonstrates an application in developing sustainable materials with potential utility in various industries, including packaging and bioplastics (Jiang et al., 2014).

• Catalytic Reduction of Biomass-Derived Furanic Compounds : Studies on the catalytic reduction of furfural and 5-hydroxymethylfurfural (HMF) with hydrogen over heterogeneous catalysts open pathways for converting oxygen-rich biomass-derived compounds into valuable chemicals and fuels, showcasing an application in green chemistry and sustainable energy sources (Nakagawa et al., 2013).

• Asymmetric Synthesis of Spiroketals : The asymmetric synthesis of C15 polyketide spiroketals offers insights into the development of novel compounds with potential applications in pharmaceuticals, particularly in the synthesis of natural product-like molecules with complex structures (Meilert et al., 2004).